
0.5% Centbucridine infiltration anesthesia
protocol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Centbucridine

CAS No.: 82636-28-0

Cat. No.: S523161

Get Quote

Centbucridine Application Notes

1. Drug Profile & Indications Centbucridine is a local anesthetic agent that belongs to a novel chemical

class, being neither an ester nor an amide [1] [2]. It was developed in India and has been investigated for use

in dental procedures and minor oral surgery [3] [4]. A key potential advantage is its inherent vasoconstrictor

property, meaning it can be used without adrenaline [4]. This makes it a candidate for patients in whom

adrenaline is contraindicated due to systemic health problems [4].

2. Formulation & Dosage The primary formulation studied for local anesthesia is a 0.5% solution [3] [4].

The search results did not provide specific maximum dose recommendations (e.g., in mg/kg). This critical

safety parameter must be established from official prescribing information or through direct consultation

with the manufacturer.

3. Pharmacodynamic & Kinetic Properties The table below summarizes the key performance

characteristics of 0.5% Centbucridine compared to a common standard, 2% Lignocaine with adrenaline,

based on available clinical studies.
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Parameter 0.5% Centbucridine
2% Lignocaine
(with
Adrenaline)

Notes & References

Onset of Action ~105 seconds ~100 seconds No statistically significant difference
[3].

Duration of
Action

~92 minutes ~92 minutes No statistically significant difference
[3].

Depth of
Anesthesia

Equivalent to
Lignocaine

Standard Assessed at 10, 30, and 60 minutes;
no significant difference [3].

Cardiovascular
Effects

Statistically significant
drop in pulse rate at

10 and 30 mins.

Standard effect
profile

Centbucridine showed a notable
effect on pulse rate, though the

clinical significance may vary [3].
Unlike lignocaine, it does not require

adrenaline for duration [4].

Vasoconstrictor
Need

Inherent

vasoconstrictor
property; does not

require adrenaline.

Requires

adrenaline for
prolonged

duration.

This is a major differentiating factor

[4].

Experimental Protocol for Inferior Alveolar Nerve Block

The following methodology is adapted from a randomised controlled trial that administered 0.5%

Centbucridine via Inferior Alveolar Nerve Block (IANB) for dental procedures [3]. This can serve as a

template for controlled research.

1. Pre-Operative Phase

Patient Selection: Recruit subjects based on inclusion criteria (e.g., children aged 12-14 years
requiring bilateral dental procedures) [3].

Randomization & Blinding: Use a split-mouth design. Randomly assign one mandibular quadrant to
receive 0.5% Centbucridine and the contralateral quadrant to receive 2% Lignocaine with

adrenaline. Implement triple-blinding (patient, operator, outcome assessor) [3].
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Baseline Measurements: Record baseline vital signs, particularly pulse rate using a pulse oximeter

[3].

2. Anesthesia Administration

Technique: Follow a standardized protocol for administering an Inferior Alveolar Nerve Block (IANB)

[3].
Drug Preparation: Aspirate before injection to avoid intravascular administration.

3. Intra-Operative & Post-Operative Monitoring

Onset of Anesthesia: Measure the time from injection completion to the onset of subjective
numbness or objective loss of sensation [3].

Pulse Rate Monitoring: Continuously or intermittently monitor and record pulse rate at predefined
intervals (e.g., at 10 and 30 minutes post-injection) [3].

Depth of Anesthesia: Assess using a pre-validated scale like the Visual Analog Scale (VAS) during
the procedure at specific time points (e.g., 10, 30, and 60 minutes) [3].

Duration of Anesthesia: Record the time from the onset of anesthesia until the patient reports the
return of normal sensation [3].

Gaps in Available Information

The search results confirm the use and efficacy of 0.5% Centbucridine but lack the granular detail required

for a complete standalone protocol. Key missing information includes:

Detailed Infiltration Technique: The specifics of infiltration anesthesia (e.g., injection angle, volume
per site, tissue placement) for areas other than the IANB.

Comprehensive Safety Profile: Full details on systemic toxicity, neurotoxicity, management of
adverse effects, and absolute contraindications.

Official Dosage Guidelines: The maximum recommended dose based on body weight.

Experimental Workflow for Protocol Validation

The diagram below outlines the logical workflow of the experimental protocol as described in the available

research, from setup to outcome analysis.
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Key Monitoring Parameters

Start: Protocol Setup

Patient Selection & Randomization

Record Baseline Vital Signs

Administer 0.5% Centbucridine
(Standardized IANB Technique)

Intra- & Post-Op Monitoring

Analyze Outcomes & SafetyOnset of Action

Depth of Anesthesia (VAS)

Pulse Rate

Duration of Action

End: Data Interpretation
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Summary of Centbucridine's Profile

For researchers and drug development professionals, 0.5% Centbucridine presents a pharmacologically

distinct local anesthetic option. Its comparable efficacy to lignocaine in terms of onset, depth, and duration

of anesthesia, combined with its adrenaline-free formulation, constitutes its primary value proposition [3]

[4]. However, its significant effect on pulse rate warrants careful cardiovascular monitoring in both clinical

and research settings [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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